Cas no 895472-83-0 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide
• CAS No: 895472-83-0
• MF: C₁₆H₁₂ClFN₂O₃S₃
• MW: 430.924482345581
• CID: 5827551
• PubChem ID: 22581370
• Update Time: 2025-10-29

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3-(4-fluorophenyl)sulfonylpropanamide
• 895472-83-0
• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide
• F2536-1189
• AKOS002051720
• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide

• Inchi： 1S/C16H12ClFN2O3S3/c17-14-6-5-13(25-14)12-9-24-16(19-12)20-15(21)7-8-26(22,23)11-3-1-10(18)2-4-11/h1-6,9H,7-8H2,(H,19,20,21)
• InChI Key： FEBIJMIQHGPVDL-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Cl)=CC=2)=CS1)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 429.9682616g/mol
• Monoisotopic Mass: 429.9682616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide

Introduction to N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895472-83-0)

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 895472-83-0, represents a sophisticated molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a core framework composed of a thiophene ring, a thiazole ring, and an amide functional group, each contributing unique electronic and steric properties. The presence of a 5-chlorothiophen-2-yl substituent on the thiophene ring introduces electrophilic centers that can participate in various chemical reactions, while the 1,3-thiazol-2-yl moiety provides additional structural rigidity and potential interactions with biological targets. The terminal amide group is further modified with a (4-fluorobenzenesulfonyl) moiety, which enhances the compound's lipophilicity and binding affinity.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their diverse biological activities. The combination of thiophene and thiazole rings has been particularly studied for their potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. For instance, derivatives of these heterocycles have shown promising results in inhibiting specific enzymes and receptors involved in disease pathways. The introduction of fluorine and chlorine atoms in the structure of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide is expected to modulate its pharmacokinetic properties, enhancing its bioavailability and target specificity.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, sulfonylation, and functional group interconversions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of fluorinated aromatic sulfonyl groups is particularly noteworthy, as fluorine atoms are known to improve metabolic stability and binding interactions with biological targets.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in designing novel therapeutic agents. Computational modeling and molecular docking studies have been instrumental in understanding the interactions between N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide and potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as kinases and proteases, which are overexpressed in various diseases. Furthermore, the presence of multiple heterocyclic rings suggests potential multitarget interactions, which could be advantageous for developing broad-spectrum therapeutic agents.

The pharmacological evaluation of this compound has revealed intriguing biological profiles. Preclinical studies indicate that it may possess antimicrobial properties by interfering with essential bacterial metabolic pathways. Additionally, its structural features suggest potential applications in modulating inflammatory responses by inhibiting key signaling pathways involved in inflammation. The amide group and sulfonyl moiety are particularly important for these interactions, as they can form hydrogen bonds and ionic interactions with biological targets.

In conclusion, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895472-83-0) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique molecular architecture integrates multiple pharmacophoric elements that can interact with various biological targets. Further investigation into its synthesis, pharmacology, and potential therapeutic applications is warranted to fully harness its medicinal chemistry potential.